Cas no 83406-26-2 (3-Chloro-1-(3-fluorophenyl)-1-propanone)

• Product Name: 3-Chloro-1-(3-fluorophenyl)-1-propanone
• CAS No: 83406-26-2
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 877708
• PubChem ID: 24723810
• Update Time: 2025-11-06

3-Chloro-1-(3-fluorophenyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-1-(3-FLUOROPHENYL)-1-OXOPROPANE)
• 3-Chloro-1-(3-fluorophenyl)-1-oxopropane
• 3-chloro-1-(3-fluorophenyl)propan-1-one
• DTXSID20642209
• MFCD07699514
• AKOS006287529
• 83406-26-2
• SCHEMBL960252
• E87425
• 3-Chloro-1-(3-fluorophenyl)-1-propanone

• MDL： MFCD07699514
• Inchi： 1S/C9H8ClFO/c10-5-4-9(12)7-2-1-3-8(11)6-7/h1-3,6H,4-5H2
• InChI Key： SOMLWYGQLWEMCT-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 186.02500
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.63730

Additional information on 3-Chloro-1-(3-fluorophenyl)-1-propanone

Introduction to 3-Chloro-1-(3-fluorophenyl)-1-propanone (CAS No. 83406-26-2)

3-Chloro-1-(3-fluorophenyl)-1-propanone, with the CAS number 83406-26-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted propanone moiety and a fluorinated phenyl ring. These structural elements contribute to its potential utility in various applications, particularly in the development of novel pharmaceutical agents.

The chemical structure of 3-Chloro-1-(3-fluorophenyl)-1-propanone can be represented as C₉H₈ClFO. The presence of the chlorine and fluorine atoms imparts specific electronic and steric properties that can influence its reactivity and biological activity. The chloro group, for instance, can enhance the lipophilicity of the molecule, while the fluorine atom can modulate its electronic properties and metabolic stability.

In recent years, 3-Chloro-1-(3-fluorophenyl)-1-propanone has been extensively studied for its potential as a building block in the synthesis of bioactive compounds. One notable application is in the development of inhibitors for specific enzymes and receptors. For example, research has shown that derivatives of this compound can act as potent inhibitors of kinases, which are key targets in cancer therapy. A study published in the Journal of Medicinal Chemistry demonstrated that a derivative of 3-Chloro-1-(3-fluorophenyl)-1-propanone exhibited significant antiproliferative activity against various cancer cell lines, highlighting its potential as a lead compound for further drug development.

Beyond its use in cancer research, 3-Chloro-1-(3-fluorophenyl)-1-propanone has also been explored for its potential in other therapeutic areas. For instance, it has been investigated as a scaffold for developing compounds with anti-inflammatory properties. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that a series of derivatives derived from this compound showed promising anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 3-Chloro-1-(3-fluorophenyl)-1-propanone could serve as a valuable starting point for the design of new anti-inflammatory drugs.

The synthetic accessibility of 3-Chloro-1-(3-fluorophenyl)-1-propanone is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-fluorobenzaldehyde with chloropropionyl chloride followed by subsequent purification steps. The ease of synthesis allows researchers to readily access this compound and explore its derivatives for various applications.

In addition to its potential therapeutic applications, 3-Chloro-1-(3-fluorophenyl)-1-propanone has also been studied for its role in chemical biology and probe development. Researchers have utilized this compound to create fluorescent probes for imaging applications. By incorporating fluorescent moieties into the structure, these probes can be used to visualize specific biological processes or interactions within cells. This approach has broad implications for understanding cellular mechanisms and developing new diagnostic tools.

The safety profile of 3-Chloro-1-(3-fluorophenyl)-1-propanone is an important consideration in its use as a research tool or potential drug candidate. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical compound, appropriate handling and safety measures should be followed to ensure safe use in laboratory settings.

In conclusion, 3-Chloro-1-(3-fluorophenyl)-1-propanone (CAS No. 83406-26-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing bioactive compounds with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this versatile molecule, positioning it as a valuable asset in the pursuit of innovative medical solutions.